
Synthesis of 6-Aminoundecanedioic Acid: A
Detailed Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 6-aminoundecanedioic Acid

CAS No.: 104178-12-3

Cat. No.: B14343681

Get Quote

This comprehensive guide provides detailed application notes and protocols for the synthesis

of 6-aminoundecanedioic acid, a valuable diamino dicarboxylic acid with applications in the

development of novel polyamides, peptidomimetics, and as a versatile building block in

medicinal chemistry. This document is intended for researchers, scientists, and drug

development professionals, offering in-depth technical insights and field-proven methodologies.

Introduction
6-Aminoundecanedioic acid is a non-proteinogenic amino acid characterized by an eleven-

carbon backbone with a carboxylic acid group at each terminus and an amino group at the C-6

position. This unique structure imparts specific conformational properties and functionalities,

making it an attractive monomer for the synthesis of specialty polymers with modified thermal

and mechanical properties. Furthermore, its bifunctional nature allows for its incorporation into

various molecular scaffolds for the development of new therapeutic agents. This guide will

explore the most practical and efficient synthetic routes to this compound, with a focus on the

underlying chemical principles and detailed experimental procedures.
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The synthesis of 6-aminoundecanedioic acid can be approached through several strategic

pathways. The most logical and commonly employed strategy involves the introduction of the

amino group onto a pre-existing undecanedioic acid backbone. A key intermediate in this

approach is 6-oxoundecanedioic acid, which can then be converted to the desired amino acid

via reductive amination. Alternative strategies, such as the Ritter reaction or enzymatic

transamination, offer different advantages and will also be discussed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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